![molecular formula C18H14N4O3S B3291441 N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide CAS No. 872701-98-9](/img/structure/B3291441.png)
N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
Overview
Description
N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide, also known as BDP-9066, is a novel sulfanylacetamide compound that has been studied for its potential use in treating various diseases. This compound has shown promising results in scientific research, particularly in its ability to modulate certain biochemical and physiological pathways.
Mechanism of Action
The mechanism of action of N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide is not fully understood, but it is thought to involve the modulation of certain biochemical and physiological pathways. This compound has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and cancer progression. It has also been shown to activate certain signaling pathways, including the protein kinase B (Akt) pathway, which is involved in cell survival and growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cardiac function. Additionally, this compound has been shown to have antioxidant activity, which may contribute to its cardioprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide in lab experiments is its broad range of potential applications. This compound has been shown to have anti-tumor, anti-inflammatory, and cardioprotective effects, making it a promising compound for the treatment of various diseases. However, one limitation of using this compound in lab experiments is its limited availability, as it is a relatively new compound that is not yet widely available.
Future Directions
There are several future directions for research on N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide. One area of research could be the development of more efficient synthesis methods to increase the availability of the compound. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential use in treating other diseases, such as neurodegenerative diseases and diabetes. Finally, clinical trials could be conducted to evaluate the safety and efficacy of this compound in humans.
Scientific Research Applications
N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide has been studied for its potential use in treating various diseases, including cancer, inflammation, and cardiovascular diseases. In preclinical studies, this compound has shown anti-tumor activity in various cancer cell lines, including breast, lung, and colon cancer. It has also demonstrated anti-inflammatory activity in animal models of rheumatoid arthritis and colitis. Additionally, this compound has been shown to have cardioprotective effects in animal models of myocardial infarction.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O3S/c23-17(20-13-1-3-15-16(9-13)25-11-24-15)10-26-18-4-2-14(21-22-18)12-5-7-19-8-6-12/h1-9H,10-11H2,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJXHRLPGRFJVMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NN=C(C=C3)C4=CC=NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.